Cas no 345642-88-8 (2-Pyrimidinecarboxaldehyde, 5-hydroxy- (9CI))

• Product Name: 2-Pyrimidinecarboxaldehyde, 5-hydroxy- (9CI)
• CAS No: 345642-88-8
• MF: C₅H₄N₂O₂
• MW: 124.097460746765
• CID: 1019895
• PubChem ID: 19759045
• Update Time: 2025-09-23

2-Pyrimidinecarboxaldehyde, 5-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxaldehyde, 5-hydroxy- (9CI)
• 5-hydroxypyrimidine-2-carbaldehyde
• 2-PYRIMIDINECARBOXALDEHYDE,5-HYDROXY
• 5-HYDROXY-2-PYRIMIDINECARBOXALDEHYDE
• 5-Hydroxypyrimidine-2-carboxaldehyde
• DTXSID20599623
• AB59744
• 345642-88-8
• AKOS006302725
• DB-082077
• H11149
• SCHEMBL9468511

• Inchi： 1S/C5H4N2O2/c8-3-5-6-1-4(9)2-7-5/h1-3,9H
• InChI Key： CPRPITKHZMUWEN-UHFFFAOYSA-N
• SMILES： OC1C=NC(C=O)=NC=1

Computed Properties

• Exact Mass: 124.02700
• Monoisotopic Mass: 124.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 63.08000
• LogP: -0.00530